Phenylcarboxyl-decorated tetraphenylethene with diverse molecular RIM-induced emission from host–guest inclusion and aggregation formation†
RSC Advances Pub Date: 2016-02-03 DOI: 10.1039/C5RA27292K
Abstract
A novel synthesized 4-carboxylphenoxy-decorated tetraphenylethene and α-cyclodextrin could form a host–guest inclusion complex with molecular RIM-induced Emission. On the basis of this, the TPE-COOH⊂α-CD inclusion complex exhibits a reversible fluorescence intensity change response to the photo-isomerization of 4-(phenylazo)benzoic acid (PBA) under alternate UV- and visible-light irradiation.
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